
An In-depth Technical Guide to Diosbulbin J:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diosbulbin J

Cat. No.: B1151899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diosbulbin J is a naturally occurring furanoid norditerpene isolated from the tubers of

Dioscorea bulbifera. This document provides a comprehensive overview of its chemical

structure, physicochemical and biological properties, and the experimental protocols for its

isolation and characterization. This technical guide is intended to serve as a foundational

resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Physicochemical Properties
Diosbulbin J is a complex norditerpenoid lactone characterized by a furan ring fused to a

polycyclic core. Its structure was elucidated through extensive spectroscopic analysis, including

mass spectrometry and nuclear magnetic resonance.[1]

Table 1: Physicochemical Properties of Diosbulbin J
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Property Value Source

Molecular Formula C₁₉H₂₂O₈ [1]

Molecular Weight 378.4 g/mol [1]

Purity ≥98% [1]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Source Roots of Dioscorea bulbifera [1]

Biological Properties
The biological activities of many diosbulbins, such as diosbulbin B and C, have been

investigated, revealing potential antitumor and hepatotoxic effects.[2][3] However, specific

biological data for diosbulbin J is not extensively documented in publicly available literature.

Further research is required to fully characterize its pharmacological and toxicological profile.

Experimental Protocols
Isolation and Purification of Diosbulbin J
The following is a generalized workflow for the isolation and purification of diosbulbin J from

Dioscorea bulbifera, based on common practices for separating furanoid norditerpenes.

Extraction

Fractionation Chromatographic Separation

Air-dried and powdered tubers of Dioscorea bulbifera Extraction with 95% Ethanol Concentration under reduced pressure Suspension in H₂O

Partitioning with Petroleum Ether

remove non-polar compounds

Partitioning with Ethyl Acetate Ethyl Acetate Fraction Silica Gel Column Chromatography Elution with gradient of CHCl₃-MeOH Collection of Fractions Sephadex LH-20 Column Chromatography Preparative HPLC Pure Diosbulbin J
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Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Diosbulbin J.

Structure Elucidation
The chemical structure of diosbulbin J was established using a combination of spectroscopic

techniques.
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Spectroscopic Analysis

Structure Confirmation

Mass Spectrometry (MS)
- Determine molecular weight and formula

Nuclear Magnetic Resonance (NMR)
- ¹H and ¹³C NMR for detailed structural framework

- 2D NMR (COSY, HMQC, HMBC) for connectivity

Infrared (IR) Spectroscopy
- Identify functional groups

X-ray Crystallography (if suitable crystals are obtained)

for absolute stereochemistry
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Potential Cellular Targets (Hypothetical for Diosbulbin J)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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